Cas no 190197-86-5 (4-Bromo-3-(bromomethyl)benzonitrile)

4-Bromo-3-(bromomethyl)benzonitrile is a brominated aromatic nitrile compound with significant utility in organic synthesis and pharmaceutical intermediates. Its key structural features—a bromomethyl group and a nitrile functionality—make it a versatile building block for further functionalization, including nucleophilic substitution and cross-coupling reactions. The presence of two bromine atoms enhances reactivity, facilitating selective modifications for complex molecule construction. This compound is particularly valuable in medicinal chemistry for the development of bioactive molecules and agrochemicals. High purity and consistent quality ensure reliable performance in research and industrial applications. Proper handling is advised due to its reactivity and potential sensitivity to moisture.

4-Bromo-3-(bromomethyl)benzonitrile structure

190197-86-5 structure

Product Name:4-Bromo-3-(bromomethyl)benzonitrile

CAS No:190197-86-5

MF:C₈H₅Br₂N

MW:274.940000295639

MDL:MFCD12755973

CID:1011437

PubChem ID:11471344

Update Time:2025-08-04

4-Bromo-3-(bromomethyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

- 4-Bromo-3-(bromomethyl)benzonitrile
- 4-BROMO-3-(BROMOMETHYL)-BENZONITRILE
- BENZONITRILE,4-BROMO-3-(BROMOMETHYL)-
- 2-BROMO-5-CYANOBENZYL BROMIDE
- 4-bromo-3-bromomethylbenzonitrile
- Benzonitrile, 4-bromo-3-(bromomethyl)-
- AEXYSQSKOJJWLK-UHFFFAOYSA-N
- 4-bromo-3-bromomethyl-benzonitrile
- 6117AJ
- FCH4898250
- AB66014
- TRA0078544
- AK187450
- SY022576
- AX8268787
- 4-Bromo-3-(bromomethyl)benzonitrile, AldrichCPR
- AS-32251
- MFCD12755973
- DB-367489
- A880427
- SCHEMBL1232330
- 190197-86-5
- AKOS014096717
- EN300-188254
- DTXSID10466996
- MDL： MFCD12755973
- Inchi： 1S/C8H5Br2N/c9-4-7-3-6(5-11)1-2-8(7)10/h1-3H,4H2
- InChI Key： AEXYSQSKOJJWLK-UHFFFAOYSA-N
- SMILES： BrC1=CC=C(C#N)C=C1CBr

Computed Properties

Exact Mass: 272.87900
Monoisotopic Mass: 272.87887g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 172
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 23.8
XLogP3: 2.9

Experimental Properties

PSA: 23.79000
LogP: 3.21568

4-Bromo-3-(bromomethyl)benzonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A013009686-250mg	4-Bromo-3-(bromomethyl)benzonitrile	190197-86-5	97%	250mg	$499.20	2023-09-02
Alichem	A013009686-500mg	4-Bromo-3-(bromomethyl)benzonitrile	190197-86-5	97%	500mg	$831.30	2023-09-02
Alichem	A013009686-1g	4-Bromo-3-(bromomethyl)benzonitrile	190197-86-5	97%	1g	$1490.00	2023-09-02
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-FK580-200mg	4-Bromo-3-(bromomethyl)benzonitrile	190197-86-5	95+%	200mg	369.0CNY	2021-07-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-FK580-50mg	4-Bromo-3-(bromomethyl)benzonitrile	190197-86-5	95+%	50mg	153.0CNY	2021-07-10
Ambeed	A509956-100mg	4-Bromo-3-(bromomethyl)benzonitrile	190197-86-5	95%	100mg	$40.0	2025-02-22
Ambeed	A509956-250mg	4-Bromo-3-(bromomethyl)benzonitrile	190197-86-5	95%	250mg	$48.0	2025-02-22
Ambeed	A509956-1g	4-Bromo-3-(bromomethyl)benzonitrile	190197-86-5	95%	1g	$129.0	2025-02-22
abcr	AB451729-250 mg	4-Bromo-3-(bromomethyl)benzonitrile, 95%; .	190197-86-5	95%	250mg	€141.60	2023-04-22
abcr	AB451729-1 g	4-Bromo-3-(bromomethyl)benzonitrile, 95%; .	190197-86-5	95%	1g	€278.40	2023-04-22

4-Bromo-3-(bromomethyl)benzonitrile Production Method

4-Bromo-3-(bromomethyl)benzonitrile Related Literature

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Analyst, 1880,5, 146-147
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
3. Exchangeability of amino acid residues with similar physicochemical properties in coiled-coil interactions†

Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
4. Excitation dependent bidirectional electron transfer in phthalocyanine-functionalised MoS2 nanosheets†

Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
5. Exceptional activity of sub-nm Pt clusters on CdS for photocatalytic hydrogen production: a combined experimental and first-principles study†

Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064

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